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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzyl alcohol

Cat. No.: B143219

An In-Depth Technical Guide on 4-Chloro-2-
methylbenzyl alcohol

This whitepaper serves as a comprehensive technical resource for researchers, scientists, and
professionals engaged in drug development. It provides a detailed exploration of 4-Chloro-2-
methylbenzyl alcohol, covering its fundamental chemical identity, synthesis, and critical
applications in the pharmaceutical landscape.

Core Molecular Identity

At its core, 4-Chloro-2-methylbenzyl alcohol is a substituted aromatic alcohol. The structural
foundation is a benzene ring, which is functionalized with three substituents: a chlorine atom at
the fourth carbon position (para), a methyl group at the second carbon position (ortho), and a
hydroxymethyl group (-CH20H) at the first carbon position.

Chemical Structure and IUPAC Nomenclature

The precise arrangement of these functional groups is critical to the molecule's reactivity and
its utility as a synthetic building block.

Chemical Structure Diagram:

Caption: Molecular structure of 4-Chloro-2-methylbenzyl alcohol.
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IUPAC Name: The systematic and unambiguous name for this compound under the
International Union of Pure and Applied Chemistry (IUPAC) guidelines is (4-chloro-2-
methylphenyl)methanol.[1][2] This nomenclature correctly identifies the parent alcohol
(methanol) and the complex substituent attached to it.

Physicochemical Data and Properties

A thorough understanding of the physicochemical properties is paramount for experimental
design, ensuring both safety and optimal reaction conditions.

Property Value Reference(s)
Molecular Formula CsHoCIO [3B11415][6]
Molecular Weight 156.61 g/mol [31141[5][6]

White to off-white crystalline
Appearance _ [5]
powder or solid

Melting Point 60-64 °C [4]

Boiling Point 234 °C (lit.) [7]

- Soluble in methanol; soluble in
Solubility . [7]
water (2.5 mg/ml at 20°C)

CAS Number 129716-11-6 [31[41[5]16]

Synthesis Protocol and Mechanistic Rationale

The synthesis of 4-Chloro-2-methylbenzyl alcohol is most commonly achieved via the
reduction of the corresponding aldehyde, 4-chloro-2-methylbenzaldehyde. This transformation
is a cornerstone of organic synthesis, valued for its efficiency and high yield.

Recommended Synthetic Workflow

The preferred laboratory method involves the use of sodium borohydride (NaBHa4) in an
alcoholic solvent, a choice predicated on its selectivity and operational simplicity.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methoxybenzyl-alcohol
https://www.achemblock.com/n25728-2-chloro-4-methylbenzyl-alcohol.html
https://stenutz.eu/chem/solv6%20(2).php?name=4-chloro-2-methylbenzyl+alcohol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0498852_EN.htm
https://cymitquimica.com/products/3B-C3069/4-chloro-2-methylbenzyl-alcohol/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0498852.aspx
https://stenutz.eu/chem/solv6%20(2).php?name=4-chloro-2-methylbenzyl+alcohol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0498852_EN.htm
https://cymitquimica.com/products/3B-C3069/4-chloro-2-methylbenzyl-alcohol/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0498852.aspx
https://cymitquimica.com/products/3B-C3069/4-chloro-2-methylbenzyl-alcohol/
https://m.chemicalbook.com/ProductChemicalPropertiesCB0498852_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2714497.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2714497.htm
https://stenutz.eu/chem/solv6%20(2).php?name=4-chloro-2-methylbenzyl+alcohol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0498852_EN.htm
https://cymitquimica.com/products/3B-C3069/4-chloro-2-methylbenzyl-alcohol/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0498852.aspx
https://www.benchchem.com/product/b143219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve 4-chloro-2-methylbenzaldehyde Cool to 0°C and Stir at Room Temperature Quench with Water Extract with Dry, Concentrate, and
in Methanol add NaBHa portion-wise (Monitor by TLC) Dichloromethane Recrystallize

(4-chloro-2-methylphenyl)methanol
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Caption: Experimental workflow for the synthesis of 4-Chloro-2-methylbenzyl alcohol.

Step-by-Step Experimental Protocol

Materials:

4-Chloro-2-methylbenzaldehyde

Sodium borohydride (NaBHa4)

Methanol (reagent grade)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3)

Brine (saturated aqueous NacCl)

Anhydrous magnesium sulfate (MgSOa)

Procedure:

Reaction Setup: Dissolve 4-chloro-2-methylbenzaldehyde (1.0 eq) in methanol in a round-
bottom flask equipped with a magnetic stirrer.

Reduction Step: Cool the flask in an ice-water bath to 0 °C. Add sodium borohydride (1.1 eq)
in small portions over 15-20 minutes. The portion-wise addition is a critical control measure
to manage the exothermic reaction and prevent runaway temperature.

Reaction Progression: Remove the ice bath and allow the mixture to stir at ambient
temperature for 2-3 hours. The reaction's completion should be verified using Thin Layer
Chromatography (TLC).
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o Work-up: Carefully add deionized water to quench any unreacted NaBHa.

e Solvent Removal & Extraction: Remove methanol under reduced pressure. Extract the
resulting aqueous layer with dichloromethane (3x volumes).

e Washing: Combine the organic extracts and wash sequentially with saturated NaHCO3
solution and brine. This step removes acidic impurities and residual water.

e Drying and Isolation: Dry the organic layer over anhydrous MgSOa, filter, and concentrate the
filtrate in vacuo to yield the crude product.

 Purification: The final product, 4-Chloro-2-methylbenzyl alcohol, can be purified to high
homogeneity by recrystallization from a hexanes/ethyl acetate solvent system.

Applications in Drug Discovery and Development

4-Chloro-2-methylbenzyl alcohol is not an end product in itself but a crucial intermediate in
the synthesis of complex molecules with pharmacological activity. Its utility stems from the
specific stereoelectronic properties conferred by its substitution pattern.

The primary application lies in its role as a structural motif in the synthesis of various
pharmaceutical compounds and active pharmaceutical ingredients (APIs).[8] The presence of
the chloro and methyl groups on the phenyl ring allows for fine-tuning of a molecule's
lipophilicity and steric profile, which are critical parameters for optimizing drug-receptor
interactions and pharmacokinetic properties. While specific drug synthesis pathways are often
proprietary, the use of similar substituted benzyl alcohols is well-documented in the synthesis of
anesthetics, antivirals, and kinase inhibitors.[9][10]

Safety, Handling, and Storage

Adherence to safety protocols is hon-negotiable when handling any chemical reagent.

» Handling: Always handle 4-Chloro-2-methylbenzyl alcohol in a well-ventilated fume hood.
Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.
[11]
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o Storage: Store the compound in a tightly sealed container in a cool, dry place away from
incompatible materials such as strong oxidizing agents, acid chlorides, and acid anhydrides.

[7]

 Stability: The product is chemically stable under standard ambient conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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